5-Acetyl-4-methyl-2-(2-pyridinylamino)-1,3-thiazol-3-ium chloride

• IUPAC Name: 1-[4-methyl-2-(pyridin-1-ium-2-ylamino)-1,3-thiazol-5-yl]ethanone;chloride
• InChI: InChI=1S/C11H11N3OS.ClH/c1-7-10(8(2)15)16-11(13-7)14-9-5-3-4-6-12-9;/h3-6H,1-2H3,(H,12,13,14);1H
• InChI Key: JGUVYMLMOYABAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC2=CC=CC=[NH+]2)C(=O)C.[Cl-]
• Molecular Formula: C11H12ClN3OS
• Molecular Weight: 269.75 g/mol
• CAS No.: 1223343-03-0

Description

5-Acetyl-4-methyl-2-(2-pyridinylamino)-1,3-thiazol-3-ium chloride is a useful research compound. Its molecular formula is C11H12ClN3OS and its molecular weight is 269.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been studied as a part of a larger group of thiazole derivatives, showing potential in the synthesis of new heterocyclic compounds. These syntheses involve reactions that yield products with significant structural diversity and potential applicability in various fields, including medicinal chemistry and materials science (Chen Hong-bo, 2009).

Biological Activities and Pharmaceutical Applications

• Research has also been focused on examining the biological activities of thiazole derivatives, including their potential as anticancer and antimicrobial agents. For example, novel pyridine-thiazole hybrid molecules have been synthesized, demonstrating high antiproliferative activity against different types of tumor cell lines, suggesting their potential as anticancer agents (Ivasechko et al., 2022).
• Another study explored the synthesis and antimicrobial activities of new thiazole and pyrazole derivatives, highlighting the compound's role in developing new antimicrobial agents (Gouda et al., 2010).

Mechanistic Insights and Molecular Modeling

• The anti-proliferative effect of a thiazole analogue on various human carcinoma cell lines was investigated, with findings suggesting a potential mechanism of action involving the inhibition of specific enzymes in the liver. This study underscores the compound's potential as a liver-specific anticancer agent, capable of interfering with the apoptotic signaling pathway and free radical processing (Amin et al., 2017).

Material Science and Chemistry

• In the context of materials science, the use of ionic liquids, including those related to thiazole derivatives, as solvents for cellulose has been explored. This research demonstrates the compound's potential application in the functionalization of cellulose, thereby contributing to advancements in materials science and engineering (Heinze et al., 2005).